Cas no 134937-29-4 (Butanoic acid, 2-ethyl-2-(phenylsulfonyl)-)

Butanoic acid, 2-ethyl-2-(phenylsulfonyl)- structure
134937-29-4 structure
Product Name:Butanoic acid, 2-ethyl-2-(phenylsulfonyl)-
CAS No:134937-29-4
MF:C12H16O4S
MW:256.318042755127
CID:1236971
Update Time:2024-08-04

Butanoic acid, 2-ethyl-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-ethyl-2-(phenylsulfonyl)-
    • Inchi: 1S/C12H16O4S/c1-3-12(4-2,11(13)14)17(15,16)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: IPRUSZPGRQQQND-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CC)(S(C1=CC=CC=C1)(=O)=O)CC

Computed Properties

  • Exact Mass: 256.077
  • Monoisotopic Mass: 256.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8A^2

Experimental Properties

  • Density: 1.229±0.06 g/cm3(Predicted)
  • Boiling Point: 452.5±37.0 °C(Predicted)
  • pka: 2.62±0.10(Predicted)
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